Actinobolin sulfate
Actinobolin sulfate
Brand Name:
Vulcanchem
CAS No.:
18802-17-0
VCID:
VC0090715
InChI:
InChI=1S/2C13H20N2O6.H2O4S/c2*1-4(14)12(19)15-10-5(2)21-13(20)8-6(16)3-7(17)11(18)9(8)10;1-5(2,3)4/h2*4-5,7,9-11,16-18H,3,14H2,1-2H3,(H,15,19);(H2,1,2,3,4)/t2*4-,5+,7+,9+,10-,11-;/m00./s1
SMILES:
CC1C(C2C(C(CC(=C2C(=O)O1)O)O)O)NC(=O)C(C)N.CC1C(C2C(C(CC(=C2C(=O)O1)O)O)O)NC(=O)C(C)N.OS(=O)(=O)O
Molecular Formula:
C26H42N4O16S
Molecular Weight:
698.694
Actinobolin sulfate
CAS No.: 18802-17-0
Main Products
VCID: VC0090715
Molecular Formula: C26H42N4O16S
Molecular Weight: 698.694
| CAS No. | 18802-17-0 |
|---|---|
| Product Name | Actinobolin sulfate |
| Molecular Formula | C26H42N4O16S |
| Molecular Weight | 698.694 |
| IUPAC Name | (2S)-2-amino-N-[(3R,4R,4aR,5R,6R)-5,6,8-trihydroxy-3-methyl-1-oxo-3,4,4a,5,6,7-hexahydroisochromen-4-yl]propanamide;sulfuric acid |
| Standard InChI | InChI=1S/2C13H20N2O6.H2O4S/c2*1-4(14)12(19)15-10-5(2)21-13(20)8-6(16)3-7(17)11(18)9(8)10;1-5(2,3)4/h2*4-5,7,9-11,16-18H,3,14H2,1-2H3,(H,15,19);(H2,1,2,3,4)/t2*4-,5+,7+,9+,10-,11-;/m00./s1 |
| Standard InChIKey | FOBDHAMVQNURED-LWTNDNBJSA-N |
| SMILES | CC1C(C2C(C(CC(=C2C(=O)O1)O)O)O)NC(=O)C(C)N.CC1C(C2C(C(CC(=C2C(=O)O1)O)O)O)NC(=O)C(C)N.OS(=O)(=O)O |
| Synonyms | Actinobolin sulfate |
| Last Modified | Aug 20 2021 |
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